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Chemical and Pharmacological Profile of 2-FA

Author: Smolecule Technical Support Team. Date: February 2026

CAS No.: 1716-60-5
Cat. No.: S600596

Compound Focus: 2-Fluoroamphetamine

Get Quote

The table below summarizes the core chemical and assumed pharmacological data for 2-

Fluoroamphetamine.

Property Category

Details

Systematic Name

Chemical Formula

Molar Mass

Chemical Structure

Assumed Mechanism
of Action

Assumed
Pharmacokinetics

1-(2-Fluorophenyl)propan-2-amine [1] [2] [3]
CoH12FN [1] [4] [3]
153.20 g/mol [1] [3]

l#.Chemical Structure of 2-Fluoroamphetamine A phenethylamine core with a
fluorine atom attached to the second carbon of the phenyl ring. [1]

Presumed to be a dopamine and norepinephrine releasing agent (NDRA) [5]

2].

Limited data; one study on a similar compound (4-FA) identified metabolites
from pathways including ring hydroxylation and formation of diastereomers of
fluorophenylpropanolamine [6].

Quantitative Pharmacological and Toxicological Data

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s600596?utm_src=pdf-body
https://www.smolecule.com/products/s600596?utm_src=pdf-interest
https://www.smolecule.com/products/s600596?utm_src=pdf-body
https://www.smolecule.com/products/s600596?utm_src=pdf-body
https://en.wikipedia.org/wiki/2-Fluoroamphetamine
https://psychonautwiki.org/wiki/2-FA
https://www.unodc.org/LSS/Substance/Details/8f6cc580-96df-408e-beb2-288078ce5c62
https://en.wikipedia.org/wiki/2-Fluoroamphetamine
https://hmdb.ca/metabolites/HMDB0245131
https://www.unodc.org/LSS/Substance/Details/8f6cc580-96df-408e-beb2-288078ce5c62
https://en.wikipedia.org/wiki/2-Fluoroamphetamine
https://www.unodc.org/LSS/Substance/Details/8f6cc580-96df-408e-beb2-288078ce5c62
https://en.wikipedia.org/wiki/2-Fluoroamphetamine
https://getchems.com/product/2-fa/
https://psychonautwiki.org/wiki/2-FA
https://cris.maastrichtuniversity.nl/en/publications/excretion-of-4-fluoroamphetamine-and-three-metabolites-in-urine-a
https://www.smolecule.com/products/s600596?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C U | e Specifications & Pricing

The following table compiles the available quantitative animal data and human dosage reports. Please note

that this data comes from non-peer-reviewed or anecdotal sources and its reliability is uncertain.

Data Type Reported Value /| Range Notes and Context

| Reported Human Dosage (Oral) | Threshold: 5 mg Light: 15 - 30 mg Common: 30 - 50 mg Strong: 50 -
60 mg Heavy: 60 mg+ [2] | Anecdotal data from user reports; not from clinical studies. Duration of effects is
reported to be 2-4 hours. [2] | | Animal Data (Mice/Rats) | Analgesic Dose (EDso): 20 mg/kg (i.p.) [1]
Anorexiant Dose (EDso): 15 mg/kg (p.o.) [1] Acute Toxicity (LDso): 100 mg/kg (i.p.) [1] Cardiovascular: 0.5
mg/kg (i.v.) increased blood pressure by 29 mm Hg [1] | Data is dated and sourced from a secondary

publication; original studies are not cited for verification. |

Visualizing the Assumed Mechanism of Action

The diagram below illustrates the presumed primary mechanism of action of 2-FA as a dopamine and

norepinephrine releasing agent.
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Assumed mechanism of 2-FA as a monoamine releasing agent. [5] [2]

Summary of Research Gaps and Limitations

A critical finding from this search is the significant lack of rigorous scientific data on 2-FA, which is a major

limitation for any professional analysis.

¢ Limited Human Data: There are no formal human clinical studies on 2-FA's pharmacology,
metabolism, or toxicity in the available search results [2]. The human dosage information is entirely
anecdotal.

¢ Lack of Experimental Protocols: While a human study exists for the positional isomer 4-FA, which
involved controlled oral ingestion and urine analysis via LC-MS/MS [6], no such detailed methodology
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is available for 2-FA.

¢ Unknown Toxicity Profile: The long-term health effects, neurotoxicity potential, and full toxicological
profile of 2-FA are unknown and have not been studied in a scientific context [2].

¢ Metabolism Not Mapped: The specific metabolic pathways and major metabolites of 2-FA in humans
have not been identified, unlike for 4-FA [6].

Regulatory Status

Given its status as a novel psychoactive substance, 2-FA is controlled in several countries, which may impact

research possibilities [1]:

¢ United States: It is likely subject to the Federal Analogue Act as a substance "substantially similar" to
amphetamine if intended for human consumption [1].

¢ China: Controlled as of October 2015 [1].

¢ United Kingdom: Class A drug [1].

¢ Finland: Scheduled as a narcotic substance [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Chemical and Pharmacological Profile of 2-FA]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b600596#2-fluoroamphetamine-

basic-pharmacology]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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